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Compound of Interest

Compound Name: 2,3-Dimethylheptane

Cat. No.: B1293410 Get Quote

2,3-Dimethylheptane is a branched alkane with the chemical formula C9H20.[1] It is a

colorless liquid at standard conditions and is one of the many isomers of nonane.[1][2] Its

branched structure influences its physical characteristics, distinguishing it from its straight-chain

counterpart.

Quantitative Data Summary
The following table summarizes the key physical properties of 2,3-Dimethylheptane, compiled

from various sources.

Physical Property Value Conditions

Molecular Weight 128.26 g/mol

Boiling Point 140 - 141 °C 760 mmHg

Melting Point -112.99 °C to -116 °C

Density 0.726 g/mL 25 °C

Refractive Index 1.409 20 °C

Vapor Pressure 7.54 mmHg 25 °C

Flash Point 26 - 91 °C Closed cup

Viscosity Data not readily available
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Note: The reported values may vary slightly between different sources due to minor variations

in experimental conditions and purity.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2,3-
Dimethylheptane are outlined below. These methodologies are based on standard laboratory

practices for the characterization of liquid organic compounds.

Determination of Boiling Point (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The Thiele tube method is a common and efficient technique for determining the

boiling point of a small sample of liquid.[3]

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil

Procedure:

A small amount of 2,3-Dimethylheptane (approximately 0.5 mL) is placed into the small test

tube.

A capillary tube, sealed at one end, is placed open-end down into the test tube containing

the sample.
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The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The Thiele tube is filled with mineral oil to a level just above the side arm.

The thermometer and test tube assembly is immersed in the mineral oil within the Thiele

tube.

The side arm of the Thiele tube is gently heated. The shape of the tube allows for the

circulation of the oil, ensuring uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is continued until a continuous and rapid stream of bubbles is observed.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube. At this point, the vapor pressure of the sample is equal to the atmospheric

pressure.

Determination of Density (Pycnometer Method)
The density of a liquid is its mass per unit volume. A pycnometer, a flask with a specific,

accurately known volume, is used for precise density measurements.

Apparatus:

Pycnometer (e.g., 10 mL)

Analytical balance

Constant temperature water bath

Thermometer

Procedure:
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The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on

an analytical balance (m1).

The pycnometer is filled with distilled water and placed in a constant temperature water bath

set to a specific temperature (e.g., 25 °C) until it reaches thermal equilibrium.

The volume of the pycnometer is calibrated by weighing it filled with degassed, distilled water

of a known density at the controlled temperature (m2). The volume (V) is calculated as V =

(m2 - m1) / ρ_water.

The pycnometer is then emptied, dried, and filled with 2,3-Dimethylheptane.

The filled pycnometer is again placed in the constant temperature water bath to reach the

desired temperature.

The mass of the pycnometer filled with the sample is measured (m3).

The density of the 2,3-Dimethylheptane is calculated using the formula: ρ_sample = (m3 -

m1) / V.

Determination of Refractive Index (Abbe Refractometer)
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and can be used to

identify it and assess its purity.[4]

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp, D-line at 589 nm)

Dropper or pipette

Procedure:
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The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

The prisms of the refractometer are cleaned with a soft tissue and a suitable solvent (e.g.,

ethanol or acetone) and allowed to dry completely.

A few drops of 2,3-Dimethylheptane are placed on the surface of the lower prism using a

dropper.

The prisms are closed and locked.

Water from a constant temperature bath (typically set at 20 °C) is circulated through the

jackets of the prisms to maintain a constant temperature.[5]

The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into

focus.

The coarse and fine adjustment knobs are used to bring the boundary line between the light

and dark fields into the center of the crosshairs.

If a colored fringe appears at the boundary, the dispersion compensator is adjusted to obtain

a sharp, achromatic boundary.

The refractive index is read from the instrument's scale.

The temperature at which the measurement was taken is also recorded. If the temperature is

not 20 °C, a correction is applied.[5]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the boiling point of 2,3-
Dimethylheptane using the Thiele tube method.
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Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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